5Z,8Z,11Z,14Z-Eicosatetraenoic acid, oxiranylmethyl ester
5Z,8Z,11Z,14Z-Eicosatetraenoic acid, oxiranylmethyl ester
2-Arachidonoyl glycerol (2-AG) is an endogenous ligand that binds to both central cannabinoid (CB1) and peripheral cannabinoid (CB2) receptors and is involved in the regulation of a broad range of neurotransmitter signalling functions with implications in neurodegenerative diseases, pain, cancer, and obesity. Levels of this endocannabinoid are regulated by hydrolysis to glycerol and arachidonic acid by the enzyme monoacylglycerol lipase. O-Arachidonoyl glycidol is a 2-arachidonoyl glycerol analog that blocks 2-oleoyl glycerol hydrolysis in the cytosolic and membrane fractions of rat cerebella with IC50 values of 4.5 and 19 µM, respectively. O-Arachidonoyl glycidol inhibits fatty acid amide hydrolase-catalyzed hydrolysis of arachidonoyl ethanolamide in the membrane fraction of rat cerebella with an IC50 value of 12 µM.
Brand Name:
Vulcanchem
CAS No.:
439146-24-4
VCID:
VC0113495
InChI:
InChI=1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(24)26-21-22-20-25-22/h6-7,9-10,12-13,15-16,22H,2-5,8,11,14,17-21H2,1H3/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC1CO1
Molecular Formula:
C23H36O3
Molecular Weight:
360.5 g/mol
5Z,8Z,11Z,14Z-Eicosatetraenoic acid, oxiranylmethyl ester
CAS No.: 439146-24-4
Reference Standards
VCID: VC0113495
Molecular Formula: C23H36O3
Molecular Weight: 360.5 g/mol
| CAS No. | 439146-24-4 |
|---|---|
| Product Name | 5Z,8Z,11Z,14Z-Eicosatetraenoic acid, oxiranylmethyl ester |
| Molecular Formula | C23H36O3 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | oxiran-2-ylmethyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate |
| Standard InChI | InChI=1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(24)26-21-22-20-25-22/h6-7,9-10,12-13,15-16,22H,2-5,8,11,14,17-21H2,1H3/b7-6-,10-9-,13-12-,16-15- |
| Standard InChIKey | ACYNJBAUKQMZDF-DOFZRALJSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OCC1CO1 |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC1CO1 |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC1CO1 |
| Appearance | Assay:≥98%A solution in methyl acetate |
| Description | 2-Arachidonoyl glycerol (2-AG) is an endogenous ligand that binds to both central cannabinoid (CB1) and peripheral cannabinoid (CB2) receptors and is involved in the regulation of a broad range of neurotransmitter signalling functions with implications in neurodegenerative diseases, pain, cancer, and obesity. Levels of this endocannabinoid are regulated by hydrolysis to glycerol and arachidonic acid by the enzyme monoacylglycerol lipase. O-Arachidonoyl glycidol is a 2-arachidonoyl glycerol analog that blocks 2-oleoyl glycerol hydrolysis in the cytosolic and membrane fractions of rat cerebella with IC50 values of 4.5 and 19 µM, respectively. O-Arachidonoyl glycidol inhibits fatty acid amide hydrolase-catalyzed hydrolysis of arachidonoyl ethanolamide in the membrane fraction of rat cerebella with an IC50 value of 12 µM. |
| Synonyms | Glycidyl Arachidonate; (5Z,8Z,11Z,14Z)- 5,8,11,14-Eicosatetraenoic Acid Oxiranylmethyl Ester; Arachidonoyl-glycidyl Ester; |
| PubChem Compound | 11164295 |
| Last Modified | Nov 11 2021 |
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